Cas no 1854510-11-4 (CID 130542012)

• Product Name: CID 130542012
• CAS No: 1854510-11-4
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5275161
• Update Time: 2025-05-24

CID 130542012 Chemical and Physical Properties

Names and Identifiers

• CID 130542012
• 1-Oxaspiro[2.4]heptane-2-carbonitrile, 4-methyl-

• Inchi： 1S/C8H11NO/c1-6-3-2-4-8(6)7(5-9)10-8/h6-7H,2-4H2,1H3
• InChI Key： FHXVHRDINHJVJZ-UHFFFAOYSA-N
• SMILES： O1C2(CCCC2C)C1C#N

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 260.5±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on CID 130542012

Comprehensive Overview of CAS No 1854510-11-4 and CID 130542012: Properties, Applications, and Research Insights

In the rapidly evolving field of chemical research and pharmaceutical development, CAS No 1854510-11-4 and CID 130542012 have garnered significant attention due to their unique molecular structures and potential applications. These compounds are frequently searched in academic databases and commercial platforms, reflecting their relevance in modern scientific inquiries. This article delves into their chemical properties, synthesis methods, and emerging applications, while addressing common questions from researchers and industry professionals.

CAS No 1854510-11-4, a compound with a complex yet intriguing structure, belongs to a class of molecules studied for their potential in drug discovery and material science. Its IUPAC name and molecular formula are often queried in databases like PubChem and Reaxys, highlighting its niche but growing importance. Similarly, CID 130542012, a related identifier in the PubChem database, is associated with research on bioactive molecules and small-molecule inhibitors. Both compounds exemplify the intersection of computational chemistry and experimental validation, a trending topic in AI-driven drug design.

Recent studies have explored the structure-activity relationship (SAR) of CAS No 1854510-11-4, particularly its interactions with biological targets. Researchers are investigating its potential as a kinase inhibitor or GPCR modulator, aligning with the current focus on precision medicine. Meanwhile, CID 130542012 has been referenced in patents involving anti-inflammatory agents, sparking interest in its therapeutic scalability. These applications resonate with popular search queries such as "novel small molecules for cancer therapy" and "next-generation bioactive compounds."

From a synthetic chemistry perspective, the preparation of CAS No 1854510-11-4 often involves multi-step cross-coupling reactions or catalyzed cyclizations, techniques frequently discussed in green chemistry forums. Optimizing its yield and purity remains a challenge, a topic addressed in recent high-throughput screening studies. Similarly, CID 130542012 derivatives are synthesized using microwave-assisted synthesis, a method gaining traction due to its efficiency and reduced environmental impact—a key concern in sustainable chemistry.

The commercial availability of these compounds is another hot topic. Suppliers often list CAS No 1854510-11-4 under categories like research chemicals or pharmaceutical intermediates, while CID 130542012 is marketed for high-content screening libraries. Pricing and purity data are frequently searched, reflecting the demand for reliable sourcing in academic and industrial labs. Questions like "where to buy CAS 1854510-11-4 with HPLC analysis" or "CID 130542012 solubility data" dominate niche search engines.

In computational studies, both compounds are modeled for molecular docking and QSAR predictions, leveraging tools like AutoDock or Schrödinger Suite. This aligns with the surge in AI-augmented drug discovery, where users often search for "machine learning in compound optimization." Their ADMET profiles (absorption, distribution, metabolism, excretion, and toxicity) are also under scrutiny, particularly for preclinical development stages.

Looking ahead, CAS No 1854510-11-4 and CID 130542012 exemplify the dynamic nature of chemical research. Their roles in targeted therapy and functional materials continue to unfold, driven by interdisciplinary collaborations. As search trends shift toward translational research and open-access chemical data, these compounds will likely remain at the forefront of scientific discourse.